Cas no 1804185-12-3 (2-Amino-4-bromo-7-nitro-1H-benzimidazole)

• Product Name: 2-Amino-4-bromo-7-nitro-1H-benzimidazole
• CAS No: 1804185-12-3
• MF: C₇H₅BrN₄O₂
• MW: 257.044199705124
• CID: 4824209
• Update Time: 2025-06-13

2-Amino-4-bromo-7-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-7-nitro-1H-benzimidazole

• Inchi： 1S/C7H5BrN4O2/c8-3-1-2-4(12(13)14)6-5(3)10-7(9)11-6/h1-2H,(H3,9,10,11)
• InChI Key： ODNSCPGJSCLWEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC(N)=N2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Additional information on 2-Amino-4-bromo-7-nitro-1H-benzimidazole

Introduction to 2-Amino-4-bromo-7-nitro-1H-benzimidazole (CAS No. 1804185-12-3)

2-Amino-4-bromo-7-nitro-1H-benzimidazole (CAS No. 1804185-12-3) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, characterized by its benzimidazole core substituted with amino, bromo, and nitro functional groups, represents a promising scaffold for the development of novel therapeutic agents. The strategic placement of these substituents not only enhances its reactivity but also influences its interaction with biological targets, making it a valuable intermediate in drug discovery.

The benzimidazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The introduction of bromo and nitro groups into the benzimidazole ring further modulates its electronic properties and reactivity, enabling diverse chemical transformations that can be exploited for medicinal chemistry applications. The compound's molecular structure imparts a balance between hydrophobicity and hydrophilicity, which is often crucial for optimal pharmacokinetic profiles of drug candidates.

In recent years, 2-Amino-4-bromo-7-nitro-1H-benzimidazole has been explored as a key intermediate in the synthesis of more complex molecules with targeted biological activities. Researchers have leveraged its reactive sites to develop derivatives that exhibit enhanced efficacy against various diseases. For instance, studies have demonstrated its utility in generating compounds with potential anticancer properties by incorporating additional functional groups or linking it to other pharmacophores through heterocyclic or aliphatic linkers.

One of the most compelling aspects of this compound is its role in the development of inhibitors targeting enzyme-catalyzed pathways relevant to human health. The nitro group, in particular, serves as a handle for further chemical modifications such as reduction to amino groups or diazotization reactions, which can lead to the formation of novel bioactive entities. Additionally, the bromo substituent allows for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many successful drugs.

The pharmaceutical industry has shown particular interest in 2-Amino-4-bromo-7-nitro-1H-benzimidazole due to its potential application in addressing unmet medical needs. Ongoing research efforts are focused on optimizing synthetic routes to improve yield and purity while reducing costs, making it more accessible for large-scale drug development programs. Collaborative studies between academic institutions and pharmaceutical companies are actively investigating its derivatives as candidates for treating neurological disorders, infectious diseases, and inflammatory conditions.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-Amino-4-bromo-7-nitro-1H-benzimidazole and biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify optimal modifications that can enhance drug-like properties. These insights have guided experimental efforts toward designing more potent and selective therapeutic agents based on this scaffold.

The synthesis of 2-Amino-4-bromo-7-nitro-1H-benzimidazole itself involves multi-step organic transformations that require careful optimization to ensure high regioselectivity and functional group compatibility. Modern synthetic methodologies have enabled more efficient access to this compound compared to traditional approaches, leveraging catalytic systems that minimize waste and improve atom economy. Such advancements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical sector.

From a commercial perspective, the demand for high-quality intermediates like 2-Amino-4-bromo-7-nitro-1H-benzimidazole has been rising as drug discovery pipelines expand globally. Suppliers specializing in fine chemicals have invested in advanced manufacturing capabilities to meet this demand while adhering to stringent quality control measures. This ensures that researchers receive materials with consistent purity and performance characteristics essential for successful synthetic applications.

The versatility of 2-Amino-4-bromo-7-nitro-1H-benzimidazole extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research due to its ability to form stable complexes with metal ions or serve as a precursor for functionalized polymers. Such interdisciplinary uses highlight its broad utility as a building block in synthetic chemistry.

In conclusion,2-Amino-4-bromo-7-nitro-1H-benzimidazole (CAS No. 1804185-12-3) stands out as a structurally intriguing and biologically relevant compound with significant potential across multiple domains of chemical research. Its unique combination of functional groups makes it an invaluable tool for medicinal chemists seeking innovative solutions to complex therapeutic challenges. As research continues to uncover new applications and synthetic strategies for this molecule,2-Amino-4-bromo-7-nitro-1H-benzimidazole is poised to remain at the forefront of chemical innovation.